Cas no 1217814-45-3 ((R)-Benzyl 2-bromo-3-phenylpropanoate)

• Product Name: (R)-Benzyl 2-bromo-3-phenylpropanoate
• CAS No: 1217814-45-3
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 1088480
• PubChem ID: 86337969
• Update Time: 2025-04-20

(R)-Benzyl 2-bromo-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 2-bromo-3-phenylpropanoate
• 1217814-45-3

• Inchi： 1S/C16H15BrO2/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14/h1-10,15H,11-12H2/t15-/m0/s1
• InChI Key： BWBNXECUNXRSST-HNNXBMFYSA-N
• SMILES： Br[C@H](C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.02554g/mol
• Monoisotopic Mass: 318.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų